Cas no 477856-32-9 (7-Chloro-N-(3,4-dichlorophenyl)quinazolin-4-amine)

• Product Name: 7-Chloro-N-(3,4-dichlorophenyl)quinazolin-4-amine
• CAS No: 477856-32-9
• MF: C₁₄H₈Cl₃N₃
• MW: 324.592419624329
• CID: 5695137
• PubChem ID: 1475070
• Update Time: 2025-06-08

7-Chloro-N-(3,4-dichlorophenyl)quinazolin-4-amine Chemical and Physical Properties

Names and Identifiers

• 7-chloro-N-(3,4-dichlorophenyl)quinazolin-4-amine
• Oprea1_109759
• 11N-833
• DTXSID901232156
• 477856-32-9
• AKOS005078701
• 7-chloro-N-(3,4-dichlorophenyl)-4-quinazolinamine
• 7-Chloro-N-(3,4-dichlorophenyl)quinazolin-4-amine

• Inchi： 1S/C14H8Cl3N3/c15-8-1-3-10-13(5-8)18-7-19-14(10)20-9-2-4-11(16)12(17)6-9/h1-7H,(H,18,19,20)
• InChI Key： ZKBRHVDGZYDUNH-UHFFFAOYSA-N
• SMILES： ClC1C=CC2=C(C=1)N=CN=C2NC1C=CC(=C(C=1)Cl)Cl

Computed Properties

• Exact Mass: 322.978380g/mol
• Monoisotopic Mass: 322.978380g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 331
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.3
• Topological Polar Surface Area: 37.8Ų

Additional information on 7-Chloro-N-(3,4-dichlorophenyl)quinazolin-4-amine

Comprehensive Overview of 7-Chloro-N-(3,4-dichlorophenyl)quinazolin-4-amine (CAS No. 477856-32-9)

7-Chloro-N-(3,4-dichlorophenyl)quinazolin-4-amine, with the CAS number 477856-32-9, is a specialized quinazoline derivative that has garnered significant attention in pharmaceutical and biochemical research. This compound belongs to the heterocyclic amine family, characterized by its unique chlorinated phenyl and quinazoline structure. Its molecular formula is C₁₄H₈Cl₃N₃, and it exhibits a molecular weight of 324.59 g/mol. Researchers are particularly interested in its potential applications due to its structural specificity and bioactive properties.

The compound's synthetic pathway involves multi-step organic reactions, including nucleophilic substitution and cyclization, which are critical for achieving high purity and yield. Its chlorine substituents at the 7-position of the quinazoline ring and the 3,4-positions of the phenyl group contribute to its electronic properties and binding affinity in biological systems. These features make it a valuable candidate for studying enzyme inhibition and receptor modulation, particularly in the context of kinase-targeted therapies.

In recent years, 7-Chloro-N-(3,4-dichlorophenyl)quinazolin-4-amine has been explored for its potential role in drug discovery, especially in targeting tyrosine kinases and growth factor receptors. These targets are pivotal in cancer research and inflammatory diseases, aligning with current trends in precision medicine. The compound's selective inhibition properties have also sparked interest in neurodegenerative disease studies, where kinase dysregulation is a known factor.

From a chemical stability perspective, CAS 477856-32-9 demonstrates moderate solubility in organic solvents like DMSO and methanol, which facilitates its use in in vitro assays. Its thermal stability and photostability have been evaluated under standard laboratory conditions, ensuring reliable performance in high-throughput screening (HTS) platforms. These attributes are crucial for researchers focusing on lead optimization and structure-activity relationship (SAR) studies.

The growing demand for small-molecule inhibitors in biomedical research has positioned 7-Chloro-N-(3,4-dichlorophenyl)quinazolin-4-amine as a compound of interest. Its mechanistic versatility and scalable synthesis make it a practical choice for academic and industrial labs alike. Additionally, its compatibility with computational modeling tools, such as molecular docking and QSAR, enhances its utility in virtual screening campaigns.

Environmental and safety considerations for handling CAS 477856-32-9 are well-documented, emphasizing proper personal protective equipment (PPE) and waste disposal protocols. While not classified as hazardous under standard regulations, its chlorinated structure warrants cautious handling to minimize ecological impact. This aligns with the broader scientific community's focus on green chemistry and sustainable practices.

In summary, 7-Chloro-N-(3,4-dichlorophenyl)quinazolin-4-amine (477856-32-9) represents a promising chemical entity with multifaceted applications in drug development and mechanistic studies. Its structural uniqueness, combined with emerging research trends, ensures its relevance in addressing unmet medical needs. As the scientific community continues to explore its potential, this compound is poised to contribute significantly to advancements in targeted therapy and biochemical innovation.